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Compound of Interest

Compound Name: Vanadium pentachloride
CAS No.: 14986-47-1
Cat. No.: B12657192
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Anhydrous Vanadium pentachloride (VCls) is a highly reactive and thermally unstable
inorganic compound with the formula VCls. It exists as a black diamagnetic solid and is a
potent oxidizing agent.[1] Its utility in organic synthesis and polymer chemistry is significant,
primarily as a catalyst or precursor for organometallic compounds. However, its extreme
sensitivity to moisture, air, and thermal degradation necessitates specialized handling
procedures to ensure experimental success and, most importantly, laboratory safety. These
application notes provide detailed protocols for the safe and effective handling of anhydrous
VCls in a research environment.

Data Presentation
Physical and Chemical Properties of Vanadium
Pentachloride
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Property Value Reference(s)
Chemical Formula VCls [1]
Molar Mass 228.21 g/mol
Appearance Black solid [1]
Density 2.69 g/cm?3 [1]
Melting Point Decomposes at -10 °C [1]
Unstable at room temperature,
Stability decomposing to VCls and Clz. [1]
[1]
o Reacts violently with water.
Reactivity ] i N [21[31[4]
Moisture and air sensitive.
Soluble in some nonpolar
B solvents like carbon
Solubility

tetrachloride (with

decomposition).

Note: Due to its high reactivity and instability, quantitative data on the rate of thermal

decomposition of VCls at various temperatures is not readily available in the literature. It is

critical to assume that decomposition is rapid at and above room temperature and to handle

the compound at low temperatures.

Material Compatibility

The selection of appropriate materials for handling and storing anhydrous VCls is critical to

prevent contamination and hazardous reactions. The following table provides a general

guideline based on the known reactivity of similar corrosive metal halides.
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Material Compatibility Rationale and Remarks
Standard laboratory glassware
N is suitable for reactions and
Borosilicate Glass Excellent

short-term storage, provided it

is scrupulously dried.

Polytetrafluoroethylene (PTFE)  Excellent

PTFE is highly resistant to
corrosive halides and is
suitable for valve components,

stir bars, and container liners.

Stainless Steel Questionable

Can be attacked by anhydrous
metal halides, especially at
elevated temperatures, leading
to corrosion and contamination
of the reaction. Use with
caution and only after small-

scale testing.

Elastomers (e.g., rubber,
Not Recommended

Prone to degradation and
swelling upon contact with

corrosive reagents and their

silicone) vapors. Use of greased ground
glass joints or PTFE sleeves is
preferred for sealing.
May be attacked or become
Polypropylene/Polyethylene Not Recommended

brittle upon exposure.

Experimental Protocols
General Safety Precautions

e Personal Protective Equipment (PPE): Always wear a flame-retardant lab coat, chemical

splash goggles, a face shield, and heavy-duty, chemical-resistant gloves (e.g., butyl rubber

or neoprene).
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 Inert Atmosphere: All manipulations of anhydrous VClIs must be performed under a dry, inert
atmosphere (argon or nitrogen) in a glovebox or using Schlenk line techniques.[5]

e Ventilation: Use a well-ventilated fume hood for any procedures that are not conducted in a
glovebox.

» Emergency Equipment: Ensure immediate access to a safety shower, eyewash station, and
a Class D fire extinguisher (for reactive metals). Do not use water or carbon dioxide-based
extinguishers.[4][6] A container of dry sand or powdered limestone should be available for
smothering small spills.

Inert Atmosphere and Glassware Preparation

Objective: To create a moisture- and oxygen-free environment for handling VCls.
Protocol:
o Glassware Selection: Use borosilicate glassware with ground glass joints.

e Cleaning: Thoroughly clean all glassware with a suitable cleaning agent, followed by rinsing
with deionized water and then a water-miscible organic solvent (e.g., acetone).

» Drying: Dry the glassware in an oven at a temperature above 120 °C for at least 4 hours, or
preferably overnight.

e Assembly and Inerting:

o For Schlenk line use: Assemble the hot glassware and immediately connect it to a Schlenk
line. Evacuate the apparatus while gently heating with a heat gun to remove adsorbed
water. Refill with high-purity inert gas (argon or nitrogen). Repeat this vacuum-refill cycle
at least three times.

o For glovebox use: Transfer the hot glassware to the antechamber of a glovebox. Evacuate
and refill the antechamber with the glovebox atmosphere for at least three cycles before
transferring the glassware into the main chamber.

Handling and Transfer of Anhydrous VCls
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Objective: To safely weigh and transfer the solid VClIs without exposure to air.

Protocol (performed within a glovebox):

Pre-cooling: If possible, cool the container of VCls to below -10 °C before bringing it into the
glovebox to minimize decomposition.

e Weighing: Tare a clean, dry glass vial or weighing boat on a balance inside the glovebox.

o Transfer: Using a clean, dry spatula, quickly transfer the desired amount of VCls to the tared
container and record the mass.

o Sealing: Immediately and securely cap the vial containing the weighed VCls.

» Reaction Addition: For addition to a reaction vessel, do so promptly within the glovebox. If
the reaction is to be performed on a Schlenk line, the VCIs should be weighed into a solid
addition tube or a flask that can be sealed and safely transferred.

In-situ Synthesis of Anhydrous VCls

Objective: To prepare fresh, anhydrous VCIs for immediate use, due to its instability. This
protocol is based on the established synthesis from vanadium pentafluoride.[1]

Materials:

e Vanadium pentafluoride (VFs)

e Boron trichloride (BCls)

e Anhydrous, degassed non-coordinating solvent (e.g., hexane)

e Schlenk flask and other appropriate inert atmosphere glassware
Protocol:

e Setup: Assemble a dry Schlenk flask equipped with a magnetic stir bar, a gas inlet, and a
low-temperature condenser. Connect the apparatus to a Schlenk line.
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e Reagent Addition: In the Schlenk flask, dissolve VFs in the anhydrous solvent under an inert
atmosphere.

» Reaction: Cool the solution to a low temperature (e.g., -78 °C using a dry ice/acetone bath).
Slowly condense an excess of BCls into the flask with vigorous stirring. The reaction is: 2
VFs + 10 BCls - [VClIs]2 + 10 BF2CL.[1]

« |solation: The product, VCls, will precipitate as a black solid. The reaction mixture can often
be used directly in subsequent steps. If isolation is necessary, it must be done at low
temperatures via filtration under an inert atmosphere.

e Use: The freshly prepared VCls should be used immediately.

Representative Reaction: VCIs as a Polymerization
Catalyst

Objective: To demonstrate the use of VClIs as a catalyst in olefin polymerization. Vanadium
compounds are known catalysts for ethylene and propylene polymerization.[7]

Protocol:

o Catalyst Preparation: Prepare a stock solution or suspension of a known concentration of
VCls in an anhydrous, degassed solvent (e.g., toluene or hexane) at low temperature within
a glovebox.

e Reactor Setup: A dry, inert-gas-purged reactor equipped with a mechanical stirrer,
temperature probe, and gas inlet/outlet is required.

e Solvent and Co-catalyst Addition: Charge the reactor with the desired amount of anhydrous,
degassed solvent. If required, add the co-catalyst (e.g., an organoaluminum compound) via
syringe.

o Polymerization: Pressurize the reactor with the olefin monomer (e.g., ethylene) to the desired
pressure. Inject the VCls catalyst solution to initiate the polymerization.

» Monitoring: Monitor the reaction progress by observing the monomer uptake and
temperature changes.
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e Quenching: Once the desired conversion is reached, quench the reaction by adding an
appropriate reagent (e.g., acidified methanol).

» Work-up: Precipitate the polymer by pouring the reaction mixture into a large volume of a
non-solvent (e.g., methanol). Filter, wash, and dry the polymer product.

Spill and Waste Disposal

Spill Response:

Evacuate: If a spill occurs outside of a glovebox, evacuate the immediate area.
» Ventilate: Ensure the area is well-ventilated.

o Neutralize: For small spills, cover with a generous amount of dry sand or powdered
limestone to absorb the material.

o Collection: Carefully scoop the mixture into a clearly labeled, dry container for hazardous
waste disposal.

o Decontamination: Decontaminate the spill area with a suitable agent, followed by a thorough
cleaning. Do not use water for the initial cleanup.[4]

Waste Disposal:

o Collection: Collect all VCIs waste, including contaminated materials, in a designated, sealed,
and clearly labeled hazardous waste container.

e Quenching: Unreacted VClIs should be quenched slowly and carefully under an inert
atmosphere by adding it to a stirred, cooled solution of a reducing agent or a high-boiling
point alcohol (e.g., isopropanol). This should only be performed by experienced personnel.

» Disposal: Dispose of all hazardous waste through your institution's environmental health and
safety office, following all local and national regulations.

Mandatory Visualizations
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Experimental Workflow for Handling Anhydrous VCls
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Caption: Workflow for handling anhydrous Vanadium pentachloride.
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Decomposition Pathways of VCls
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Caption: Decomposition pathways of anhydrous Vanadium pentachloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Application Notes and Protocols for Handling
Anhydrous Vanadium Pentachloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12657192/docs#application-notes-and-protocols-for-
handling-anhydrous-vanadium-pentachloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b12657192/docs#application-notes-and-protocols-for-handling-anhydrous-vanadium-pentachloride
https://www.benchchem.com/product/b12657192/docs#application-notes-and-protocols-for-handling-anhydrous-vanadium-pentachloride
https://www.benchchem.com/product/b12657192/docs#application-notes-and-protocols-for-handling-anhydrous-vanadium-pentachloride
https://www.benchchem.com/product/b12657192/docs#application-notes-and-protocols-for-handling-anhydrous-vanadium-pentachloride
https://www.benchchem.com/product/b12657192?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657192?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

